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Compound of Interest

Compound Name: Alismanol M

Cat. No.: B12405918 Get Quote

For researchers and scientists engaged in drug development and laboratory research, the

proper handling and disposal of chemical compounds are paramount to ensuring a safe and

compliant work environment. This guide provides detailed, step-by-step procedures for the

proper disposal of Alismanol M, also referred to as Alismol, safeguarding both personnel and

the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the potential hazards

associated with Alismanol M and to take appropriate safety measures. Alismanol M is known

to cause skin and serious eye irritation, and may trigger an allergic skin reaction. It is also toxic

to aquatic life.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles that are tested and approved under

government standards such as NIOSH (US) or EN 166 (EU).

Skin Protection: Protective clothing and gloves are required.

Respiratory Protection: If vapors or aerosols are generated, use a filter type ABEK respirator.

In the event of exposure, follow these first-aid measures:

After Inhalation: Move to an area with fresh air.
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In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the skin

with water or shower. A physician should be consulted.

After Eye Contact: Rinse thoroughly with plenty of water and consult an ophthalmologist. If

applicable, remove contact lenses.

After Swallowing: Have the individual immediately drink water (no more than two glasses)

and consult a physician.

Step-by-Step Disposal Protocol
The disposal of Alismanol M must be conducted in a manner that prevents environmental

contamination and adheres to institutional and regulatory guidelines.

Waste Identification and Segregation:

Label a dedicated waste container clearly as "Hazardous Waste: Alismanol M".

Do not mix Alismanol M waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Container Management:

Use a chemically resistant container that can be securely sealed.

Store the waste container in a designated, well-ventilated, and cool area, away from heat

sources. Alismanol M can form explosive mixtures with air upon intense heating.

Disposal Procedure:

Small Quantities: For small residual amounts on lab equipment, decontaminate the items

by rinsing with an appropriate solvent (e.g., ethanol or acetone). The resulting solvent

rinse should be collected as hazardous waste.

Bulk Quantities: Unused or expired Alismanol M should be disposed of in its original

container or a suitable, labeled waste container.

Do not pour Alismanol M down the drain. This is crucial to prevent harm to aquatic life.
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Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's EHS

department or a licensed chemical waste disposal company.

Ensure all required waste disposal forms are completed accurately.

Quantitative Data Summary
The following table summarizes key quantitative data for Alismanol M, providing essential

information for safe handling and disposal.

Property Value Reference

Molecular Formula C₁₅H₂₄O [1]

Molecular Weight 220.35 g/mol [1]

Appearance Clear, colorless liquid

Melting/Freezing Point < -15 °C (< 5 °F)

Boiling Point
103 - 105 °C (217 - 221 °F) at

10 hPa

Flash Point
107.78 °C (226.00 °F) - closed

cup

Density 0.876 g/cm³ at 25 °C (77 °F)

Vapor Pressure 0.0239 hPa at 20 °C (68 °F)

Oral LD50 (Rat) 4,500 mg/kg

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Alismanol M.
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Caption: Alismanol M Disposal Workflow Diagram.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12405918?utm_src=pdf-body-img
https://www.benchchem.com/product/b12405918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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